Cas no 1523636-25-0 (2-2-(trifluoromethoxy)phenylprop-2-enoic acid)

• Product Name: 2-2-(trifluoromethoxy)phenylprop-2-enoic acid
• CAS No: 1523636-25-0
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• CID: 5915898
• PubChem ID: 83379873
• Update Time: 2025-06-08

2-2-(trifluoromethoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(trifluoromethoxy)phenylprop-2-enoic acid
• 1523636-25-0
• 2-[2-(trifluoromethoxy)phenyl]prop-2-enoic acid
• EN300-1936826

• Inchi： 1S/C10H7F3O3/c1-6(9(14)15)7-4-2-3-5-8(7)16-10(11,12)13/h2-5H,1H2,(H,14,15)
• InChI Key： SNROGWMTQZVTJA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(=C)C(=O)O)(F)F

Computed Properties

• Exact Mass: 232.03472857g/mol
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-2-(trifluoromethoxy)phenylprop-2-enoic acid

Introduction to 2-2-(Trifluoromethoxy)phenylprop-2-enoic Acid (CAS No. 1523636-25-0)

2-2-(Trifluoromethoxy)phenylprop-2-enoic acid (CAS No. 1523636-25-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethoxy substituent and its propenoic acid functional group, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 2-2-(trifluoromethoxy)phenylprop-2-enoic acid consists of a phenyl ring with a trifluoromethoxy group at the 2-position, and a propenoic acid moiety attached to the same carbon. The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The propenoic acid group, on the other hand, provides the compound with carboxylic acid functionality, making it potentially useful in various chemical reactions and biological processes.

Recent studies have explored the potential applications of 2-2-(trifluoromethoxy)phenylprop-2-enoic acid in drug discovery and development. One notable area of research is its use as a lead compound for the development of novel anti-inflammatory agents. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-2-(trifluoromethoxy)phenylprop-2-enoic acid could be a valuable starting point for the design of more potent and selective anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-2-(trifluoromethoxy)phenylprop-2-enoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These results highlight the potential of 2-2-(trifluoromethoxy)phenylprop-2-enoic acid as a promising candidate for further development in oncology.

The synthesis of 2-2-(trifluoromethoxy)phenylprop-2-enoic acid has been optimized using modern synthetic techniques to improve yield and purity. One common approach involves the reaction of 2-trifluoromethoxybenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation to form the desired propenoic acid derivative. This synthetic route is efficient and scalable, making it suitable for large-scale production in industrial settings.

The physicochemical properties of 2-2-(trifluoromethoxy)phenylprop-2-enoic acid, including its solubility, stability, and bioavailability, have been extensively studied to assess its suitability as a pharmaceutical candidate. It has been found to have good solubility in organic solvents such as DMSO and ethanol, which facilitates its use in biological assays. However, its low aqueous solubility may pose challenges for formulation development, necessitating the use of solubilizing agents or alternative delivery systems.

In terms of safety and toxicity, preliminary studies have indicated that 2-2-(trifluoromethoxy)phenylprop-2-enoic acid exhibits low toxicity at therapeutic concentrations. However, further investigations are required to fully evaluate its safety profile before it can be considered for clinical trials. Preclinical toxicology studies are currently underway to assess potential side effects and determine safe dosing regimens.

The future prospects for 2-2-(trifluoromethoxy)phenylprop-2-enoic acid are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity while minimizing off-target effects. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and pharmacokinetic properties.

In conclusion, 2-2-(trifluoromethoxy)phenylprop-2-enoic acid (CAS No. 1523636-25-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent in various disease areas. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.